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(Perfluorodecyl)ethanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(Perfluorodecyl)ethanol

Cat. No.: S773546

Chemical Profile and Key Properties

The table below summarizes the core identification and properties of 2-(Perfluorodecyl)ethanol.

Property Description
CAS Number 865-86-1 [1]
Molecular CqoHs5F210 [1]
Formula

Molecular Weight  564.13 g/mol [1]
Purity >97% (commercial sample) [1]
Alternate Names 1H,1H,2H,2H-Perfluorododecan-1-ol [1]

Key Artificial alcohol; extremely resistant to chemical/thermal/biological degradation
Characteristics due to strong C-F bonds [1].

Analytical Method for FTOH Analysis
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While not a synthesis protocol, a robust Gas Chromatography-Mass Spectrometry (GC-MS) method is
crucial for identifying and confirming the compound. The following method is optimized for the fast analysis

of Fluorotelomer Alcohols (FTOHs) like 2-(Perfluorodecyl)ethanol [2].

Sample Preparation

Oven Program:

Injection: 1 pL, split (5:1) 35 °C (hold 0.5 min)
Temp: 280 °C - 280 °C at 35 °C/min

(Hold 5 min)

MS Detection: EI mode
SIM m/z: 131

Carrier Gas: He

Flow: 0.9 mL/min

Column: LPGC Rtx-200
(10 m x 0.32 mm ID x 1.00 pm)

Click to download full resolution via product page

Workflow for the fast GC-MS analysis of Fluorotelomer Alcohols.

Key Advantages of this Method [2]:

e Speed: The analysis is 1.9 times faster than conventional GC-MS methods.
¢ Efficiency: Reduces helium consumption by 60%.
¢ Performance: Maintains excellent separation of all target compounds.

Quantitative Analysis Data:

The table below lists the retention times for FTOHs under this method. Note that 2-(Perfluorodecyl)ethanol
is also referred to as 10:2 FTOH.
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Peak Compound Name Concentration (ug/g) Retention Time (LPGC)
1 4:2 FTOH (2-(Perfluorobutyl)ethanol) 2 1.90 min [2]
2 6:2 FTOH (2-(Perfluorohexyl)ethanol) 2 2.43 min [2]
3 8:2 FTOH (2-(Perfluorooctyl)ethanol) 2 3.01 min [2]
4 10:2 FTOH (2-(Perfluorodecyl)ethanol) 2 3.53 min [2]

Synthesis and Production Information

The search results point to patented industrial processes rather than detailed lab-scale synthesis. The

information is technical but not exhaustive.

¢ General Process from Patents: One patent (EP0089859A1) describes a multi-step process for
preparing 2-perfluoroalkyl ethanols. Key stages involve reacting a perfluoroalkyl iodide with ethylene
in the presence of an initiator, followed by an oxidation reaction in a dissociating solvent (like
dimethyl sulfoxide or DMF) to form the alcohol. Subsequent steps include acid hydrolysis and
purification [3]. Another patent (CN103772150A) details a process involving an ether solvent, an alkali
catalyst, and steps like esterification, distillation, and drying with sodium sulfate to obtain the
final product [4].

e Key Consideration - Regulation: The production and use of fluorinated compounds like this are
subject to strict environmental regulations, such as the EPA's Toxic Substances Control Act (TSCA) in
North America. Manufacturers must invest in R&D to develop compliant variants that balance
performance with environmental safety [5].

Applications and Handling

e Primary Applications: This compound is a versatile intermediate. Its main uses include serving as a
surfactant, lubricant in cell culture, corrosion inhibitor, stabilizer in polymer synthesis, and a
key raw material for synthesizing other polymers and surface-active agents [1]. Its derivatives,
like 2-(Perfluorodecyl)ethyl acrylate, are used in high-performance coatings for textiles, electronics,
and aerospace due to their exceptional hydrophobic and oleophobic properties [5].

¢ Safety and Handling: The compound is labeled "For Research Use Only. Not Intended for
Diagnostic or Therapeutic Use" [1]. As with all chemicals of this nature, consult the Safety Data
Sheet (SDS) before handling.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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